2-[(3-butyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[(3-butyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C24H25N3O4S/c1-3-5-14-27-23(29)22-21(18-8-6-7-9-19(18)31-22)26-24(27)32-15-20(28)25-16-10-12-17(13-11-16)30-4-2/h6-13H,3-5,14-15H2,1-2H3,(H,25,28)
• InChI Key: RLMUNQDUJFXPTF-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC=C(C=C4)OCC
• Molecular Formula: C24H25N3O4S
• Molecular Weight: 451.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzofuro[3,2-d]pyrimidin-2-yl group would form a rigid, planar structure due to the conjugated pi system in the rings. The butyl, sulfanyl, acetamide, and ethoxyphenyl groups would add complexity to the molecule’s 3D structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The benzofuro[3,2-d]pyrimidin-2-yl group might undergo electrophilic aromatic substitution reactions. The sulfanyl group could participate in oxidation and substitution reactions. The acetamide group might undergo hydrolysis or substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and stability.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Overview: This compound’s unique structure combines elements from both benzofuro[3,2-d]pyrimidine and imidazo[4,5-b]pyridine scaffolds. Researchers have investigated its potential as a drug candidate due to its diverse pharmacophoric features.

Applications:

• GPR139 Agonist : The compound has been identified as an agonist for GPR139, a G protein-coupled receptor expressed in the brain and peripheral tissues. .

Solid-Phase Peptide Synthesis (SPPS)

Overview: The compound’s 3,4-dihydro-4-oxo-1,2,3-benzotriazinyl ester moiety has found utility in solid-phase peptide synthesis.

Applications:

• .

Chemical Biology

Overview: Researchers explore the compound’s interactions with biological targets.

Applications:

Future Directions

Further studies could focus on synthesizing this compound and investigating its properties and potential applications. It could be interesting to explore its biological activity and possible uses in fields like medicine or materials science.